(2,5-Dichlorophenyl)(phenyl)methanamine hydrochloride
Overview
Description
“(2,5-Dichlorophenyl)(phenyl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1461706-28-4 . It has a molecular weight of 288.6 . The IUPAC name for this compound is (2,5-dichlorophenyl) (phenyl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H11Cl2N.ClH/c14-10-6-7-12 (15)11 (8-10)13 (16)9-4-2-1-3-5-9;/h1-8,13H,16H2;1H . This indicates that the compound consists of a phenyl group attached to a methanamine group, which is further attached to a 2,5-dichlorophenyl group. The compound also includes a chloride ion, as indicated by the “.ClH” in the InChI code.Physical And Chemical Properties Analysis
“this compound” is a powder . It has a molecular weight of 288.6 . The compound should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Medicinal Chemistry Applications
In medicinal chemistry, derivatives of (2,5-Dichlorophenyl)(phenyl)methanamine hydrochloride have been explored for their potential therapeutic benefits. For example, compounds structurally related to this compound have been investigated for their anti-inflammatory effects mediated by the inhibition of phospholipase A2. This enzyme plays a crucial role in the inflammatory process, making its inhibitors potential candidates for the development of new anti-inflammatory drugs (Lokeshwari et al., 2017).
Catalysis and Synthesis
In the realm of catalysis, this compound derivatives have been utilized as intermediates in the synthesis of complex molecules. For instance, the development of efficient transfer hydrogenation reactions using quinazoline-based ruthenium complexes highlights the versatility of related compounds in facilitating reduction processes with high efficiency and selectivity (Karabuğa et al., 2015).
Materials Science
In materials science, the structural attributes of this compound and its analogs have been explored for the design and synthesis of new materials. For example, the creation of luminescent mono- and binuclear cyclometalated platinum(II) complexes demonstrates the compound's potential in developing materials with novel optical properties. These materials have applications in various fields, including optoelectronics and sensing (Lai et al., 1999).
properties
IUPAC Name |
(2,5-dichlorophenyl)-phenylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N.ClH/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9;/h1-8,13H,16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWYKBWOLCSNAIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=C(C=CC(=C2)Cl)Cl)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12Cl3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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